Cas no 1005300-29-7 (N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide)

• Product Name: N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide
• CAS No: 1005300-29-7
• MF: C₂₅H₂₆N₂O₄S
• MW: 450.549945354462
• CID: 5507008
• Update Time: 2025-10-28

N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-methylphenoxy)-N-[1,2,3,4-tetrahydro-1-[(4-methylphenyl)sulfonyl]-6-quinolinyl]-
• N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide

• Inchi： 1S/C25H26N2O4S/c1-18-5-10-22(11-6-18)31-17-25(28)26-21-9-14-24-20(16-21)4-3-15-27(24)32(29,30)23-12-7-19(2)8-13-23/h5-14,16H,3-4,15,17H2,1-2H3,(H,26,28)
• InChI Key： OMWBINGWGAAFGC-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)COC1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide

Comprehensive Overview of N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide (CAS No. 1005300-29-7)

N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide, with the CAS number 1005300-29-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its unique sulfonyl and acetamide functional groups, which contribute to its reactivity and binding properties.

The compound's tetrahydroquinoline core is a notable feature, as this scaffold is frequently found in bioactive molecules. Its structural complexity makes it a valuable candidate for studying enzyme inhibition and receptor modulation. In recent years, the demand for such compounds has surged due to their potential in addressing neurodegenerative diseases and inflammatory conditions, which are among the most searched topics in medical research today.

From a synthetic chemistry perspective, N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide exemplifies the innovative approaches being adopted in modern medicinal chemistry. Its synthesis often involves multi-step reactions, including sulfonylation and amide coupling, which are critical techniques in the development of novel therapeutics. The compound's CAS No. 1005300-29-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

In the context of current trends, this compound aligns with the growing interest in small-molecule drug candidates and targeted therapies. With the rise of personalized medicine, researchers are increasingly focusing on molecules like N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide to develop treatments tailored to individual genetic profiles. This approach has been widely discussed in forums and publications, making it a hot topic in both academic and industrial settings.

Furthermore, the compound's potential applications extend to cancer research, where its ability to interact with specific cellular pathways is under investigation. Given the global emphasis on oncology and precision medicine, this aspect of the compound resonates with many researchers and healthcare professionals. Its methylphenoxy moiety, in particular, is being studied for its role in enhancing bioavailability and metabolic stability.

Another area of interest is the compound's relevance to central nervous system (CNS) disorders. With mental health and neurological conditions becoming a priority in public health, molecules like N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide are being explored for their potential to cross the blood-brain barrier and exert therapeutic effects. This aligns with the increasing number of searches related to CNS drug development and neuroprotection.

From an industrial standpoint, the compound's synthesis and scalability are critical considerations. Advances in green chemistry and sustainable synthesis have prompted researchers to optimize the production of such compounds, minimizing environmental impact. This reflects the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide (CAS No. 1005300-29-7) represents a promising avenue for scientific exploration. Its multifaceted applications, from drug discovery to disease treatment, make it a compound of significant interest. As research continues to evolve, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine and chemistry.